![molecular formula C16H14ClN3O2S B5202289 6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole](/img/structure/B5202289.png)
6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole
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Overview
Description
6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole, also known as CPITZ, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPITZ is a heterocyclic compound that belongs to the class of imidazo[2,1-b][1,3]thiazoles.
Mechanism of Action
The mechanism of action of 6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole is not fully understood. However, it has been proposed that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In vitro studies have shown that this compound induces apoptosis in cancer cells, inhibits the growth of bacteria and fungi, and acts as a fluorescent probe for the detection of zinc ions. In vivo studies have shown that this compound has low toxicity and is well tolerated in animals.
Advantages and Limitations for Lab Experiments
6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole has several advantages for lab experiments. It is easy to synthesize and has shown potential applications in various fields of research. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, more research is needed to fully understand the mechanism of action of this compound.
Future Directions
There are several future directions for research on 6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole. One area of research could focus on optimizing the synthesis of this compound to improve yield and purity. Another area of research could focus on understanding the mechanism of action of this compound in more detail. Additionally, this compound could be studied for its potential applications in other fields, such as materials science and catalysis.
Synthesis Methods
6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole can be synthesized by a multistep process that involves the reaction of 2-chlorobenzaldehyde with thiourea to form 2-chlorobenzothiazole. The 2-chlorobenzothiazole is then reacted with morpholine and phosgene to form this compound. The synthesis of this compound has been optimized to improve yield and purity.
Scientific Research Applications
6-(2-chlorophenyl)-3-(4-morpholinylcarbonyl)imidazo[2,1-b][1,3]thiazole has shown potential applications in various fields of research. It has been studied for its anticancer properties, as it has been shown to induce apoptosis in cancer cells. This compound has also been studied for its antimicrobial properties, as it has been shown to inhibit the growth of bacteria and fungi. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of zinc ions.
properties
IUPAC Name |
[6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O2S/c17-12-4-2-1-3-11(12)13-9-20-14(10-23-16(20)18-13)15(21)19-5-7-22-8-6-19/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCGVJDGVWKNYNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CSC3=NC(=CN23)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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